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Compound of Interest

Compound Name: Arachidyl arachidate

Cat. No.: B1619625

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of
arachidyl arachidate (also known as icosyl icosanoate), a wax ester of significant interest in
various scientific and industrial applications, including pharmaceuticals and cosmetics. This
document synthesizes available data, outlines detailed experimental protocols for property
determination, and presents a logical workflow for analysis.

Core Physicochemical Data

Arachidyl arachidate is a saturated wax ester formed from arachidic acid and arachidyl
alcohol, with the molecular formula C40H8002. Its long, saturated hydrocarbon chains dictate
its physical properties, making it a solid at room temperature with low aqueous solubility.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of arachidyl
arachidate. It is important to note that a precise experimental value for the melting point of
arachidyl arachidate is not readily available in the cited literature. The provided range is an
estimation based on the analysis of similar long-chain saturated wax esters.
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Property Value Notes
Molecular Formula C40H8002
Molecular Weight 593.06 g/mol [1]

Physical Description

Solid at room temperature

[1](2]

Melting Point

Estimated 60-75 °C

This is an estimated range.
Saturated wax esters with 26-
48 carbon atoms typically melt
between 38-73°C. For
comparison, arachidic acid has

a melting point of 75.4 °C.

Water Solubility

Insoluble

As a long-chain, nonpolar lipid,
it is practically insoluble in

water.

Organic Solvent Solubility

Soluble in nonpolar organic

solvents

Generally soluble in solvents
such as chloroform, ether, and
benzene. Sparingly soluble in
more polar organic solvents

like ethanol.

Experimental Protocols

Accurate determination of the melting point and solubility of lipophilic compounds like

arachidyl arachidate requires standardized and meticulous experimental procedures. Below

are detailed methodologies adapted from established protocols for waxes and lipids.

Determination of Melting Point: Cooling Curve Method

This method is suitable for waxy substances and involves monitoring the temperature of the

molten substance as it cools and solidifies. The temperature plateau in the cooling curve

indicates the melting/freezing point.

Apparatus:

e Boiling tube
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Beaker (for water bath)

Thermometer (calibrated, with 0.1 °C resolution)

Stirrer

Heat source (e.g., hot plate)

Data logger or stopwatch and notebook

Procedure:

Place a sample of arachidyl arachidate into a boiling tube and immerse the tube in a water
bath.

Heat the water bath gently while stirring the sample until the arachidyl arachidate is
completely molten and the temperature is approximately 10-15 °C above the expected
melting point.

Remove the boiling tube from the water bath and place it in an insulating jacket (e.g., a
larger beaker with air as the insulator).

Insert a calibrated thermometer and a stirrer into the molten sample, ensuring the
thermometer bulb is fully immersed but not touching the bottom of the tube.

Record the temperature at regular intervals (e.g., every 30 seconds) while continuously and
gently stirring the sample.

Continue recording the temperature until the sample has completely solidified and the
temperature has dropped several degrees below the solidification point.

Plot a graph of temperature (y-axis) versus time (x-axis). The horizontal plateau on the curve
represents the freezing point of the substance, which is equivalent to its melting point.

Determination of Solubility: Shake-Flask Method

The shake-flask method is a standard technique for determining the saturation solubility of a

compound in a specific solvent.
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Apparatus:

e Analytical balance

 Vials with screw caps

o Constant temperature shaker bath or incubator
e Centrifuge

e Syringes and filters (e.g., 0.45 um PTFE)

o Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography
- HPLC, Gas Chromatography - GC)

Procedure:

e Add an excess amount of arachidyl arachidate to a series of vials. The excess solid is
crucial to ensure that saturation is reached.

e Add a known volume of the selected solvent (e.g., chloroform, ethanol, hexane) to each vial.

o Seal the vials tightly and place them in a constant temperature shaker bath set to a specific
temperature (e.g., 25 °C).

o Agitate the vials for a sufficient period (e.g., 24-72 hours) to allow the system to reach
equilibrium. The time required should be determined empirically.

 After equilibration, allow the vials to stand undisturbed at the same temperature to let the
excess solid settle.

o Carefully withdraw a sample from the supernatant using a syringe. Immediately filter the
sample through a syringe filter to remove any undissolved solid particles.

 Dilute the filtered solution with a suitable solvent to a concentration within the analytical
instrument's linear range.
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e Quantify the concentration of arachidyl arachidate in the diluted sample using a pre-
validated analytical method (e.g., HPLC or GC with an appropriate detector).

o Calculate the original solubility in the solvent, accounting for the dilution factor.

Logical Workflow and Pathway Visualization

The following diagrams illustrate the logical workflows for the experimental determination of the
physicochemical properties of arachidyl arachidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1619625?utm_src=pdf-custom-synthesis
https://www.larodan.com/product/arachidyl-arachidate/
https://pubchem.ncbi.nlm.nih.gov/compound/Arachidyl-arachidate
https://www.benchchem.com/product/b1619625#arachidyl-arachidate-melting-point-and-solubility
https://www.benchchem.com/product/b1619625#arachidyl-arachidate-melting-point-and-solubility
https://www.benchchem.com/product/b1619625#arachidyl-arachidate-melting-point-and-solubility
https://www.benchchem.com/product/b1619625#arachidyl-arachidate-melting-point-and-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

